Cas no 596124-78-6 (Benzamide, N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]-)

• Product Name: Benzamide, N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]-
• CAS No: 596124-78-6
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 1619521
• Update Time: 2024-09-13

Benzamide, N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]-

• Inchi： 1S/C18H16N2O2/c1-13-7-9-14(10-8-13)17-11-16(22-20-17)12-19-18(21)15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H,19,21)
• InChI Key： BXOISHUADWUZPY-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(C)C=C2)C=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 292.12128

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 556.1±38.0 °C(Predicted)
• PSA: 55.13
• pka: 13.30±0.46(Predicted)